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Compound of Interest

Compound Name: (Perfluoro-N-hexyl)ethane

Cat. No.: B1221996

An In-depth Technical Guide to (Perfluoro-N-hexyl)ethane for Scientific Professionals

Abstract

(Perfluoro-N-hexyl)ethane, a semifluorinated alkane, stands at the intersection of materials
science, biomedical research, and synthetic chemistry. Its unique molecular architecture,
combining a highly fluorinated segment with a hydrocarbon tail, imparts a distinct set of
physicochemical properties, including chemical inertness, high density, and specific interfacial
behaviors. This guide provides a comprehensive technical overview intended for researchers,
scientists, and drug development professionals. It delves into the compound's core
characteristics, synthesis protocols, spectroscopic identity, and diverse applications, while also
addressing critical safety and environmental considerations. The narrative is grounded in
established scientific principles, offering field-proven insights into its utility and handling.

Molecular Identity and Physicochemical
Characteristics

(Perfluoro-N-hexyl)ethane is a partially fluorinated alkane. The presence of the long
perfluorohexyl chain is the dominant factor influencing its physical and chemical properties.

1.1. Chemical Structure and Nomenclature
e |[UPAC Name: 1,1,1,2,2,3,3,4,4,5,5,6,6-Tridecafluorooctane[1][2][3]

e CAS Number: 80793-17-5[1][2][4]
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e Molecular Formula: CsHsF13[1][2][4]

e Synonyms: (Perfluorohex-1-yl)ethane, 1H,1H,1H,2H,2H-Perfluorooctane[4][5]
Caption: Chemical structure of (Perfluoro-N-hexyl)ethane.

1.2. Core Physicochemical Data

The combination of a fluorinated chain and a hydrocarbon segment results in properties that
are distinct from both fully fluorinated and non-fluorinated analogues.

Table 1: Physicochemical Properties of (Perfluoro-N-hexyl)ethane

Property Value Source
Molecular Weight 348.1 g/mol [11[2]
Density 1.502 g/cm3 [4]
Boiling Point 121.2 °C at 760 mmHg [4]
Flash Point 34.4°C [4]

| Purity | 297% |[2] |

Synthesis Methodologies and Rationale

The synthesis of (Perfluoro-N-hexyl)ethane and similar semifluorinated alkanes requires
controlled fluorination strategies to preserve the hydrocarbon portion of the molecule. General
synthesis involves the fluorination of a suitable hydrocarbon precursor, followed by separation
and purification.[1]

2.1. Industrial Fluorination: The Fowler Process

A foundational method for producing perfluorinated compounds is the Fowler process. This
technique offers a more controlled alternative to direct fluorination with highly reactive
elemental fluorine.[1]
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o Causality of Experimental Choice: The Fowler process was developed to moderate the
extreme reactivity of fluorine gas.[1] It utilizes a high-valency metal fluoride, typically cobalt
trifluoride (CoFs), as a solid-phase fluorinating agent. The hydrocarbon precursor is passed
in the vapor phase over a heated bed of CoFs. This allows for a more selective and less
fragmenting reaction compared to direct gas-phase fluorination, which is critical for
producing a specific carbon backbone without significant byproduct formation.

2.2. Experimental Protocol: Generalized Synthesis Workflow

The following protocol outlines the key steps for synthesizing a perfluoroalkyl alkane like
(Perfluoro-N-hexyl)ethane.

e Reactor Charging & Preparation: A corrosion-resistant tubular reactor (e.g., Monel or nickel)
is packed with cobalt(ll) fluoride (CoF-2).

» Fluorinating Agent Regeneration: Elemental fluorine gas is passed through the reactor at an
elevated temperature (~250 °C) to convert the CoF: to the active fluorinating agent, CoFs.
This step is highly exothermic and requires careful thermal management. The reactor is then
purged with an inert gas (e.g., nitrogen) to remove excess fluorine.

o Hydrocarbon Introduction: The reactor temperature is adjusted (typically 150-300 °C). The
hydrocarbon precursor (octane) is vaporized and passed through the reactor, often diluted
with an inert gas to control the reaction rate.

o Fluorination Reaction: The vaporized hydrocarbon reacts with the CoFs bed, substituting
hydrogen atoms with fluorine and producing the desired semifluorinated alkane, hydrogen
fluoride (HF), and spent CoF-.

e Product Trapping and Neutralization: The effluent gas stream, containing the product, HF,
and byproducts, is passed through a series of cold traps (typically cooled with dry
ice/acetone or liquid nitrogen) to condense the organic products. The highly corrosive HF
gas is typically scrubbed using a basic solution or an alkali metal fluoride trap.

 Purification: The crude liquid product is a mixture of compounds with varying degrees of
fluorination. The final product, (Perfluoro-N-hexyl)ethane, is isolated and purified via
fractional distillation. The significant difference in boiling points between the desired product
and potential byproducts makes this an effective separation technique.
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Caption: High-level workflow for the synthesis of (Perfluoro-N-hexyl)ethane.

Applications in Scientific Research and
Development

The distinct properties of (Perfluoro-N-hexyl)ethane make it a valuable molecule in several
advanced scientific fields.[1]
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3.1. Pharmaceutical and Agrochemical Synthesis

Fluorine incorporation is a cornerstone of modern drug design, used to enhance metabolic
stability, bioavailability, and binding affinity.[6][7][8] (Perfluoro-N-hexyl)ethane serves as a key
intermediate or building block for introducing a perfluorohexyl moiety into more complex active
pharmaceutical ingredients (APIs).[1] Similarly, in agriculture, it can function as a surfactant or
additive in advanced pesticide formulations, leveraging its ability to modify surface properties.

[1]
3.2. Advanced Materials and Energy

In materials science, (Perfluoro-N-hexyl)ethane is used in the synthesis of specialized
perfluorinated monomers.[1] These monomers, which bear acidic groups for proton transport,
are critical for developing next-generation Proton Exchange Membranes (PEMSs).[1] High-
performance PEMs are the core component of fuel cells, and their efficiency is directly tied to
the proton conductivity of the membrane material.[1]

3.3. Life Sciences and Biomedical Imaging

The fluorine atoms in (Perfluoro-N-hexyl)ethane provide a unique signal for 1°F Magnetic
Resonance Imaging (MRI). This has led to its use in research settings to enhance MRI signals.
[1] Techniques such as parahydrogen-induced polarization (PHIP) have been applied to
(Perfluoro-N-hexyl)ethane to hyperpolarize the fluorine nuclei, dramatically increasing the 1°F
MR signal.[1] This opens possibilities for novel contrast agents and molecular imaging probes.
Furthermore, its interactions with biological systems are a subject of study; its ability to
permeate cell membranes and potentially influence signaling pathways and gene expression is
an active area of investigation.[1]

Safety, Handling, and Environmental Considerations

While specific toxicological data for (Perfluoro-N-hexyl)ethane is limited, a conservative
approach based on the broader class of perfluorinated compounds (PFCs) is warranted.[1]

4.1. Laboratory Handling and Personal Protection

o Ventilation: All work should be conducted in a well-ventilated area or a chemical fume hood
to avoid inhalation of vapors.[9]
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e Personal Protective Equipment (PPE): Standard PPE, including safety goggles, gloves
(materials like neoprene may offer resistance), and a lab coat, should be worn.[10] Frequent
or prolonged skin contact should be avoided, as fluorocarbons can dissolve skin oils, leading
to irritation and dermatitis.[10]

o Storage: Store in a cool, dry, well-ventilated place, away from ignition sources and
incompatible materials.[9] The container should be tightly sealed.

4.2. Toxicology and Environmental Profile

e Human Health: The primary health risks associated with fluorocarbons at high exposure
levels are skin irritation and potential effects on the nervous system.[10]

e Environmental Persistence: PFCs are characterized by their extreme chemical stability,
which makes them highly persistent in the environment.[11] They can bioaccumulate, and
there is growing scientific evidence of their potential toxicity to humans and ecosystems.[11]

e Regulatory Context: Many PFCs are potent greenhouse gases, with global warming
potentials (GWPs) thousands of times greater than carbon dioxide.[12] Their use is regulated
under frameworks like the Clean Air Act in the United States and the Federal Halocarbon
Regulations in Canada.[12][13] The use of PFCs is often restricted to applications where no
technically feasible alternatives exist.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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